Kinetics of reversible photoisomerization: determination of the primary quantum yields for the E–Zphotoisomerization of silylenephenylenevinylene derivatives†
Photochemical & Photobiological Sciences Pub Date: 2009-10-12 DOI: 10.1039/B907242J
Abstract
The kinetics scheme for directly excited, photoreversible reactions is solved exactly under the assumptions of no irreversible side reactions and constant excitation intensity for the duration of the reaction. The advantages of the methodology over the extrapolation-to-zero-time and the back-reaction correction methods are (i) that the quantum yields of both the forward and reverse photoreactions can be obtained starting from either pure reactant or pure product and (ii) the conversion percentage is not limited to a narrow domain in the neighborhood of small conversions. Examples of E–Z
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